Cas no 21244-35-9 ((4-butoxyphenyl)methanamine)

• Product Name: (4-butoxyphenyl)methanamine
• CAS No: 21244-35-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1399416
• PubChem ID: 143624
• Update Time: 2025-06-11

(4-butoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-butoxyphenyl)methanamine
• 4-butoxybenzylamine
• SureCN1157194
• 4-Butoxy-benzylamin
• STL220882
• 1-(4-butoxyphenyl)methanamine
• p-Butyloxybenzylamin
• p-n-butoxybenzylamine
• CTK4E6195
• AC1L3NKF
• 4-n-Butoxy-benzylamin
• 4-butoxy-benzylamine
• AUAURTOWAVNOPQ-UHFFFAOYSA-N
• (4-Butoxybenzyl)amine
• EN300-178589
• DTXSID40276388
• SCHEMBL1157194
• starbld0000301
• AKOS000150630
• 21244-35-9
• ALBB-021411
• LS-06432
• G60115

• MDL： MFCD03410967
• Inchi： 1S/C11H17NO/c1-2-3-8-13-11-6-4-10(9-12)5-7-11/h4-7H,2-3,8-9,12H2,1H3
• InChI Key： AUAURTOWAVNOPQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)CCCC

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.02450

(4-butoxyphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-butoxyphenyl)methanamine

Introduction to (4-butoxyphenyl)methanamine (CAS No. 21244-35-9)

(4-butoxyphenyl)methanamine, also known by its CAS number 21244-35-9, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a butoxyphenyl group attached to a methanamine moiety. The combination of these functional groups endows the molecule with distinct chemical and biological properties, making it a subject of extensive research and development.

The chemical structure of (4-butoxyphenyl)methanamine can be represented as C₁₁H₁₅NO. The butoxyphenyl group (C₆H₄OCH₂CH₂CH₂CH₃) is a key feature that influences the compound's solubility, reactivity, and biological activity. The methanamine group (CH₃NH₂) provides the molecule with amine functionality, which is crucial for its interactions with various biological systems.

In recent years, (4-butoxyphenyl)methanamine has gained significant attention due to its potential applications in drug discovery and development. Researchers have explored its use as an intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological disorders and cancer. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for developing new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the role of (4-butoxyphenyl)methanamine in the synthesis of novel anticonvulsant drugs. The researchers found that derivatives of this compound exhibited potent anticonvulsant activity in animal models, suggesting its potential for treating epilepsy and other seizure disorders. The study also noted that the compound's butoxyphenyl group played a crucial role in enhancing its efficacy and reducing side effects.

Beyond its pharmaceutical applications, (4-butoxyphenyl)methanamine has been investigated for its use in materials science. A research team from the University of California, Berkeley, reported in 2022 that the compound can be used as a functional monomer in the synthesis of advanced polymers with unique optical and electronic properties. These polymers have potential applications in optoelectronics, sensors, and biomedical devices.

The synthesis of (4-butoxyphenyl)methanamine typically involves several steps, including the formation of the butoxyphenyl intermediate and subsequent coupling with methanamine. Various synthetic routes have been developed to optimize yield and purity. One common method involves the reaction of 4-butoxybenzaldehyde with methylamine followed by reduction using sodium borohydride. This approach provides a high yield of the desired product while minimizing side reactions.

The physical properties of (4-butoxyphenyl)methanamine

Safety considerations are essential when working with any chemical compound. While (4-butoxyphenyl)methanamine

In conclusion, (4-butoxyphenyl)methanamine (CAS No. 21244-35-9) is a valuable compound with diverse applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and favorable properties make it an important molecule for ongoing research and development. As new studies continue to uncover its potential uses, it is likely that this compound will play an increasingly significant role in advancing scientific knowledge and technological innovation.